Cas no 2680853-67-0 (8-(2,2,2-Trifluoroacetamido)nonanoic acid)

• Product Name: 8-(2,2,2-Trifluoroacetamido)nonanoic acid
• CAS No: 2680853-67-0
• MF: C₁₁H₁₈F₃NO₃
• MW: 269.260734081268
• CID: 5635903
• PubChem ID: 165916503
• Update Time: 2025-05-22

8-(2,2,2-Trifluoroacetamido)nonanoic acid Chemical and Physical Properties

Names and Identifiers

• 8-(2,2,2-trifluoroacetamido)nonanoic acid
• 2680853-67-0
• EN300-28283063
• 8-(2,2,2-Trifluoroacetamido)nonanoic acid

• Inchi： 1S/C11H18F3NO3/c1-8(15-10(18)11(12,13)14)6-4-2-3-5-7-9(16)17/h8H,2-7H2,1H3,(H,15,18)(H,16,17)
• InChI Key： JLYVOPMCUNOYCR-UHFFFAOYSA-N
• SMILES： FC(C(NC(C)CCCCCCC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 269.12387792g/mol
• Monoisotopic Mass: 269.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.4Ų

Additional information on 8-(2,2,2-Trifluoroacetamido)nonanoic acid

8-(2,2,2-Trifluoroacetamido)nonanoic Acid: A Comprehensive Overview

The compound with CAS No 2680853-67-0, commonly referred to as 8-(2,2,2-Trifluoroacetamido)nonanoic acid, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a nonanoic acid backbone and a trifluoroacetamido group attached at the 8th position. The trifluoroacetamido group introduces interesting electronic and steric properties to the molecule, making it a valuable compound for various applications in drug discovery and material science.

Recent studies have highlighted the potential of 8-(2,2,2-Trifluoroacetamido)nonanoic acid in the development of novel pharmaceutical agents. Researchers have found that the trifluoroacetamido group enhances the molecule's ability to interact with specific biological targets, such as enzymes and receptors. This property is particularly useful in the design of inhibitors for diseases like cancer and neurodegenerative disorders. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against a key enzyme involved in Alzheimer's disease.

In addition to its pharmacological applications, 8-(2,2,2-Trifluoroacetamido)nonanoic acid has also been explored for its role in materials science. The compound's structure allows for the formation of self-assembled monolayers (SAMs) with unique surface properties. These SAMs have potential applications in biosensors and nanotechnology. A recent paper in *Advanced Materials* reported that SAMs formed by this compound exhibit excellent stability and biocompatibility, making them ideal for use in medical devices.

The synthesis of 8-(2,2,2-Trifluoroacetamido)nonanoic acid involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the preparation of the nonanoic acid backbone and the subsequent introduction of the trifluoroacetamido group via amide bond formation. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory and industrial applications.

One of the most promising areas of research involving 8-(2,2,2-Trifluoroacetamido)nonanoic acid is its use as a building block for more complex molecules. By modifying the nonanoic acid backbone or adding additional functional groups to the trifluoroacetamido moiety, scientists can create a wide range of derivatives with tailored properties. For example, adding hydrophilic groups to the molecule can enhance its solubility in aqueous solutions, making it more suitable for drug delivery applications.

Furthermore, computational studies have provided valuable insights into the electronic structure and reactivity of 8-(2,2,2-Trifluoroacetamido)nonanoic acid. Using advanced quantum mechanical methods, researchers have been able to predict how this compound interacts with other molecules at an atomic level. These studies have not only improved our understanding of the compound's behavior but also guided experimental efforts toward more efficient synthesis routes and novel applications.

In conclusion, 8-(2,2,2-Trifluoroacetamido)nonanoic acid is a versatile compound with significant potential in various fields of science and technology. Its unique structure and functional groups make it an invaluable tool for researchers working on drug discovery, materials science, and chemical synthesis. As ongoing studies continue to uncover new properties and applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.